3,5-Bis(trifluoromethyl)phenylacetyl chloride
Overview
Description
3,5-Bis(trifluoromethyl)phenylacetyl chloride is a useful research compound. Its molecular formula is C10H5ClF6O and its molecular weight is 290.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
It has been used as a key intermediate in drug synthesis. Zhou Xiao-rui (2006) demonstrated its synthesis from 1,3-bis(trifluoromethyl)benzene, highlighting its economic value and simplicity of technique【Zhou, 2006】.
K. Jeong, Jang-Joo Kim, and T. Yoon (2001) explored its application in the preparation of novel polyimides containing fluorine and phosphine oxide moieties, which are significant for their high thermal stability and good adhesive properties【Jeong et al., 2001】.
Steven R. Bahr and P. Boudjouk (1993) studied its role in forming stable silylnitrilium ions, a significant advancement in the field of silicon chemistry【Bahr & Boudjouk, 1993】.
J. Leazer and R. Cvetovich (2005) discussed its practical and safe preparation, emphasizing its relevance in Grignard reactions and waste disposal considerations【Leazer & Cvetovich, 2005】.
Songzhu Yu et al. (2018) identified its use in biocatalytic applications, specifically in the synthesis of chiral intermediates for pharmaceuticals【Yu et al., 2018】.
Q. Ouyang et al. (2013) developed an efficient synthetic process for a key chiral intermediate using this compound, highlighting its application in bioreduction processes【Ouyang et al., 2013】.
J. Leazer et al. (2003) improved the bromination of 3,5-bis(trifluoromethyl)benzene and discussed the safety considerations in the preparation of its related Grignard reagent【Leazer et al., 2003】.
G. Pozzi et al. (2009) utilized derivatives of this compound in solid-liquid phase-transfer catalysis, demonstrating its efficiency as a fluorous catalyst【Pozzi et al., 2009】.
A. Jastrzębska et al. (2018) applied its isothiocyanate derivative for the determination of biogenic amines, illustrating its utility in analytical chemistry【Jastrzębska et al., 2018】.
K. Ishihara et al. (2008) discovered its effectiveness as an organocatalyst for transesterification reactions, highlighting its role in green chemistry【Ishihara et al., 2008】.
Safety and Hazards
“3,5-Bis(trifluoromethyl)phenylacetyl chloride” is classified as a skin corrosive and causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Relevant Papers
Several papers were found related to “this compound”. One paper describes a safe and reliable preparation of the potentially explosive 3,5-bis(trifluoromethyl)phenyl Grignard and 3-trifluoromethylphenyl Grignard reagents, from the precursor bromides . Another paper discusses the synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria .
Mechanism of Action
Target of Action
This compound is provided to early discovery researchers as part of a collection of unique chemicals . Therefore, the specific targets and their roles are still under investigation.
Mode of Action
It has been used in the synthesis of covalent organic frameworks . These frameworks have been used in Li–S batteries as porous crystalline materials to suppress the shuttle effect .
Biochemical Pathways
Its use in the synthesis of covalent organic frameworks suggests it may play a role in energy storage and conversion processes .
Result of Action
Its role in the synthesis of covalent organic frameworks suggests it may contribute to the structural integrity and performance of these materials .
Action Environment
The action environment of 3,5-Bis(trifluoromethyl)phenylacetyl chloride can influence its efficacy and stability . For instance, the efficiency of production of certain compounds was enhanced by limiting the oxygen supply .
Properties
IUPAC Name |
2-[3,5-bis(trifluoromethyl)phenyl]acetyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClF6O/c11-8(18)3-5-1-6(9(12,13)14)4-7(2-5)10(15,16)17/h1-2,4H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVVPYLZQEFOTGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClF6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50381295 | |
Record name | [3,5-Bis(trifluoromethyl)phenyl]acetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50381295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
174083-39-7 | |
Record name | [3,5-Bis(trifluoromethyl)phenyl]acetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50381295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.